Cas no 895650-31-4 (2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 895650-31-4
• MF: C₂₇H₂₅FN₂O₄S
• MW: 492.561809301376
• CID: 6453443
• Update Time: 2025-05-21

2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• N-(4-ethylphenyl)-2-[3-(4-ethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]acetamide

• Inchi： 1S/C27H25FN2O4S/c1-3-18-5-10-21(11-6-18)29-26(31)17-30-16-25(27(32)23-15-20(28)9-14-24(23)30)35(33,34)22-12-7-19(4-2)8-13-22/h5-16H,3-4,17H2,1-2H3,(H,29,31)
• InChI Key： ZVYZKYNHTZVUEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

2-3-(4-Ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide: A Comprehensive Overview

The compound with CAS No 895650-31-4, known as 2-3-(4-Ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-Ethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl groups in enhancing the pharmacokinetic properties of drug candidates. The presence of a 4-Ethylbenzenesulfonyl group in this compound suggests its potential role in improving bioavailability and stability. Additionally, the fluoro substituent at position 6 of the quinoline ring may contribute to increased lipophilicity, which is often desirable for drug molecules targeting specific biological pathways.

One of the most intriguing aspects of this compound is its structural complexity, which includes a dihydroquinolinone core and an N-(4-Ethylphenyl)acetamide moiety. These features not only enhance its solubility but also provide a platform for further functionalization. Researchers have recently explored the use of such compounds in targeting protein kinases, which are critical players in various disease states, including cancer and inflammatory disorders.

From a synthetic standpoint, the construction of this molecule involves a series of intricate reactions, including Suzuki couplings, HWE reactions, and amide bond formations. The strategic placement of substituents ensures that the molecule retains both structural integrity and functional versatility. Recent studies have demonstrated that such compounds can be efficiently synthesized using microwave-assisted techniques, significantly reducing reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preclinical models. For instance, it has exhibited potent inhibitory activity against several receptor tyrosine kinases (RTKs), which are overexpressed in various cancers. Furthermore, its ability to modulate MAPK/ERK signaling pathways makes it a potential candidate for targeted therapies in oncology.

The incorporation of an N-(4-Ethylphenyl) group into the structure also introduces steric hindrance, which can influence binding affinity and selectivity towards specific targets. This feature has been exploited in recent drug design strategies to minimize off-target effects and improve therapeutic indices.

Another area of interest is the compound's potential as a prodrug or a precursor for site-specific drug delivery systems. The presence of reactive groups such as the sulfonyl moiety allows for conjugation with targeting ligands or biocompatible carriers, enabling precise delivery to diseased tissues while minimizing systemic toxicity.

From an analytical perspective, modern spectroscopic techniques such as NMR, MS, and X-ray crystallography have been instrumental in confirming the compound's structure and elucidating its conformational dynamics. These insights are crucial for understanding its interactions with biological targets and optimizing its pharmacodynamic properties.

In conclusion, CAS No 895650-31-4 represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure combines functional groups that enhance bioavailability and target specificity while offering opportunities for further chemical modification. As research continues to uncover its full spectrum of biological activities, this compound stands at the forefront of innovative drug design strategies aimed at addressing unmet medical needs.